Cas no 368452-60-2 (N-1-b-D-Arabinopyranosylamino guanidine HNO3)

• Product Name: N-1-b-D-Arabinopyranosylamino guanidine HNO3
• CAS No: 368452-60-2
• MF: C₆H₁₅N₅O₇
• MW: 269.212600946426
• CID: 921697
• PubChem ID: 90472254
• Update Time: 2025-07-09

N-1-b-D-Arabinopyranosylamino guanidine HNO3 Chemical and Physical Properties

Names and Identifiers

• n1-beta-d-arabinopyranosylamino guanidine hno3
• N-1-B-D-ARABINOPYRANOSYLAMINO GUANIDINE HNO3
• N1-β-D-ARABINOPYRANOSYLAMINO GUANIDINE HNO3
• N1-SS-D-ARABINOPYRANOSYLAMINO GUANIDINE HNO3
• 368452-60-2
• nitric acid;2-[[(2R,3S,4R,5R)-3,4,5-trihydroxyoxan-2-yl]amino]guanidine
• W-202524
• N-1-b-D-Arabinopyranosylamino guanidine HNO3

• Inchi： 1S/C6H14N4O4.HNO3/c7-6(8)10-9-5-4(13)3(12)2(11)1-14-5;2-1(3)4/h2-5,9,11-13H,1H2,(H4,7,8,10);(H,2,3,4)/t2-,3-,4+,5-;/m1./s1
• InChI Key： VAGYVOMPIVRVHB-JJKGCWMISA-N
• SMILES： O1C[C@H]([C@H]([C@@H]([C@@H]1N/N=C(\N)/N)O)O)O.O[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.09700
• Monoisotopic Mass: 269.09714783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212Ų

Experimental Properties

• PSA: 209.90000
• LogP: -1.82960

Additional information on N-1-b-D-Arabinopyranosylamino guanidine HNO3

Comprehensive Overview of N-1-b-D-Arabinopyranosylamino guanidine HNO3 (CAS No. 368452-60-2): Properties, Applications, and Research Insights

In the realm of biochemical and pharmaceutical research, N-1-b-D-Arabinopyranosylamino guanidine HNO3 (CAS No. 368452-60-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its abbreviated form or CAS number, belongs to a class of glycosylated guanidine derivatives. Its molecular structure combines an arabinopyranose moiety with a guanidine group, linked via an amino bridge, and stabilized by nitric acid. Such a configuration imparts distinct chemical reactivity, making it a subject of interest in drug discovery and enzymology studies.

Recent advancements in glycoscience and medicinal chemistry have highlighted the role of N-1-b-D-Arabinopyranosylamino guanidine HNO3 as a modulator of biological pathways. Researchers are particularly intrigued by its potential to interact with carbohydrate-processing enzymes, such as glycosidases or glycosyltransferases, which are critical in cellular signaling and pathogen-host interactions. This aligns with current trends in precision medicine, where targeting specific enzymatic processes is key to developing therapies for metabolic disorders or infectious diseases. The compound’s nitric acid component further suggests possible applications in nitric oxide signaling, a hot topic in cardiovascular and neurological research.

From a synthetic perspective, the preparation of CAS No. 368452-60-2 involves multi-step organic transformations, including glycosylation and guanidinylation reactions. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its stereochemistry—a crucial factor given the arabinopyranose ring’s chiral centers. These methodological details resonate with the growing demand for high-purity biochemical reagents in academia and industry, as highlighted by frequent searches for "synthesis protocols for glycosylated compounds" or "analytical validation of carbohydrate derivatives."

Beyond its biochemical significance, N-1-b-D-Arabinopyranosylamino guanidine HNO3 has sparked interest in materials science. Its ability to form stable complexes with metal ions opens avenues for designing functional nanomaterials, such as catalysts or sensors. This interdisciplinary potential is reflected in user queries like "glycosyl-guanidine hybrids in nanotechnology," underscoring the compound’s versatility. Moreover, its water solubility and pH-dependent stability make it a candidate for drug formulation studies, addressing common challenges in bioavailability enhancement—a recurring theme in pharmaceutical forums.

Safety and handling of CAS No. 368452-60-2 adhere to standard laboratory protocols for non-hazardous organic compounds. While it is not classified as a regulated substance, proper storage conditions (e.g., desiccated, cool environments) are recommended to maintain its integrity. This practical information caters to frequent search terms like "stability of glycosylguanidine derivatives" or "best practices for handling carbohydrate-based reagents," enhancing the article’s SEO relevance.

In summary, N-1-b-D-Arabinopyranosylamino guanidine HNO3 exemplifies the convergence of carbohydrate chemistry and bioactive molecule design. Its dual role as a research tool and a potential therapeutic scaffold positions it at the forefront of innovations in glycobiology and drug development. As scientific inquiries evolve—driven by searches for "novel glycosidase inhibitors" or "nitric oxide-releasing compounds"—this compound’s profile will likely expand, offering fresh insights for both established and emerging fields.